Cas no 130771-42-5 (Thymidine,3'-azido-3'-deoxy-, 5'-(ethyl propylphosphoramidate) (9CI))

Thymidine,3'-azido-3'-deoxy-, 5'-(ethyl propylphosphoramidate) (9CI) structure
130771-42-5 structure
Product Name:Thymidine,3'-azido-3'-deoxy-, 5'-(ethyl propylphosphoramidate) (9CI)
CAS No:130771-42-5
MF:C15H25N6O6P
MW:416.369363546371
CID:201453
PubChem ID:452712
Update Time:2025-04-19

Thymidine,3'-azido-3'-deoxy-, 5'-(ethyl propylphosphoramidate) (9CI) Chemical and Physical Properties

Names and Identifiers

    • Thymidine,3'-azido-3'-deoxy-, 5'-(ethyl propylphosphoramidate) (9CI)
    • 1-[(2R,4S,5S)-4-azido-5-[[ethoxy(propylamino)phosphoryl]oxymethyl]oxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • 1-{3-Azido-2,3-dideoxy-5-O-[ethoxy(propylamino)phosphoryl]pentofuranosyl}-4-hydroxy-5-methylpyrimidin-2(1H)-one
    • PrNHPO3(Et)AZT
    • DTXSID00926897
    • 130771-42-5
    • 3'-Azido-3'-deoxythymidine-5'-(ethyl propylamino)phosphoramidate
    • Thymidine, 3'-azido-3'-deoxy-, 5'-(ethyl propylphosphoramidate)
    • 134309-68-5
    • 1-[(2R,4S,5S)-4-azido-5-[[ethoxy(propylamino)phosphoryl]oxymethyl]tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
    • Inchi: 1S/C15H25N6O6P/c1-4-6-17-28(24,25-5-2)26-9-12-11(19-20-16)7-13(27-12)21-8-10(3)14(22)18-15(21)23/h8,11-13H,4-7,9H2,1-3H3,(H,17,24)(H,18,22,23)/t11-,12+,13+,28?/m0/s1
    • InChI Key: PDEDLARIGSZJLG-QDSMQDDISA-N
    • SMILES: P(NCCC)(=O)(OCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 416.15755
  • Monoisotopic Mass: 416.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 10
  • Complexity: 724
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 154.96
  • LogP: 2.22816
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